Cas no 198704-71-1 (3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea)

• Product Name: 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea
• CAS No: 198704-71-1
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 5163096
• Update Time: 2025-08-05

3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea
• Thiourea, N-(4-ethoxyphenyl)-N'-(2-phenylethyl)-

• Inchi： 1S/C17H20N2OS/c1-2-20-16-10-8-15(9-11-16)19-17(21)18-13-12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H2,18,19,21)
• InChI Key： NBXBHVCFWNUWIW-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCC)C=C1)C(NCCC1=CC=CC=C1)=S

Additional information on 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea

3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea: An Overview of Its Structure, Properties, and Applications

3-(4-Ethoxyphenyl)-1-(2-phenylethyl)thiourea (CAS No. 198704-71-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound belongs to the class of thioureas, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea consists of an ethoxyphenyl group and a phenylethyl group attached to a thiourea core. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various scientific investigations.

In terms of its chemical properties, 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea exhibits moderate solubility in polar solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point is around 150°C, and it is stable under normal laboratory conditions. The compound's stability and solubility characteristics make it suitable for use in a wide range of experimental setups.

Recent studies have explored the biological activities of 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea. One notable area of research is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against human acetylcholinesterase (AChE), a key enzyme in the nervous system. This finding suggests that 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea could have therapeutic potential in the treatment of neurological disorders such as Alzheimer's disease.

Beyond its enzymatic inhibition properties, 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea has also been investigated for its antioxidant and anti-inflammatory effects. A study conducted by researchers at the University of California found that this compound effectively scavenged free radicals and reduced oxidative stress in cellular models. These findings highlight the compound's potential as a protective agent against oxidative damage, which is implicated in various chronic diseases.

In the realm of pharmaceutical research, 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea has shown promise as a lead compound for drug development. Its unique structure and multifaceted biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches. Researchers are actively exploring structural modifications to enhance its potency, selectivity, and pharmacokinetic properties.

The safety profile of 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea is another important aspect being studied. Preliminary toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, more comprehensive safety evaluations are necessary to ensure its suitability for clinical applications.

In conclusion, 3-(4-ethoxyphenyl)-1-(2-phenylethyl)thiourea (CAS No. 198704-71-1) is a promising organic compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique molecular structure, coupled with its diverse biological activities, makes it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and mechanisms of action, this compound may pave the way for innovative therapeutic strategies in the future.